Construction of glycoprotein multilayers using the layer-by-layer assembly technique
Journal of Materials Chemistry Pub Date: 2012-07-13 DOI: 10.1039/C2JM33070A
Abstract
A novel glycoprotein film was assembled from pig gastric mucin and poly(acrylamide-co-3-acrylamidophenylboronic acid) using a layer-by-layer technique, driven by the formation of boronate ester bonds between the boronic acid units and the polyols. The assembly was monitored by quartz crystal microbalance and UV-vis spectroscopy. The film thickness is increased with increasing the ionic strength and the pH of assembly solutions. Furthermore, the dynamic response of the assembled film to the presence of glucose was monitored in real time using quartz crystal microbalance with dissipation. Glucose competes with pig gastric mucin to bind with the boronic acid units in the multilayer film, resulting in its disassembly, and the disassembly rate is a function of the glucose concentration. The film is also sensitive to glucose at physiological conditions, albeit the response is weaker and slower than that at higher pH. This glucose-sensitive glycoprotein multilayer film can therefore be applied in glucose sensing and self-regulated insulin release systems.
Recommended Literature
- [1] Diastereoselective formation of homochiral flexible perylene bisimide cyclophanes and their hybrids with fullerenes†‡
- [2] Reversible binding of water, methanol, and ethanol to a five-coordinate ruthenium(ii) complex†
- [3] Rapid screening of arsenic species in urine from exposed human by inductively coupled plasma mass spectrometry with germanium as internal standard
- [4] Synthesis, structure and oxidation of new ytterbium(ii) bis(phenolate) compounds and their catalytic activity towards ε-caprolactone†
- [5] Leakage current characteristics in MOCVD grown InAs quantum dot embedded GaAs metal-oxide-semiconductor capacitor
- [6] Al-Modified Ti-MOR as a robust catalyst for cyclohexanone ammoximation with enhanced anti-corrosion performance†
- [7] A review of passive sampling systems for ambient air mercury measurements†
- [8] Surface processes and kinetics of CO2reduction on Pt(100) electrodes of different surface structure in sulfuric acid solutions
- [9] Detection of total count of Staphylococcus aureus using anti-toxin antibody labelled gold magnetite nanocomposites: a novel tool for capture, detection and bacterial separation†
- [10] Photoelectron imaging of negative ions: atomic anions to molecular clusters
Journal Nameļ¼Journal of Materials Chemistry
Research Products
-
CAS no.: 1718-53-2
